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Compound of Interest

Compound Name: 3-Indoxyl! butyrate

Cat. No.: B1202316

Introduction

Moraxella catarrhalis is a Gram-negative diplococcus increasingly recognized as a significant
human pathogen, particularly in respiratory tract infections such as otitis media, sinusitis, and
bronchitis.[1][2] Rapid and accurate identification of this organism is crucial for appropriate
patient management, especially as many strains produce beta-lactamase, rendering them
resistant to common antibiotics like penicillin and ampicillin.[1] The butyrate esterase test,
utilizing the substrate 3-indoxyl butyrate, offers a rapid and reliable method for the
presumptive identification of M. catarrhalis.[1][3][4]

Principle of the Test

The identification method is based on the detection of the enzyme butyrate esterase, which is
produced by Moraxella catarrhalis but is absent in other morphologically similar organisms like
Neisseria species.[5][6][7][8][9] The substrate, 3-indoxyl butyrate, is hydrolyzed by butyrate
esterase into two products: butyric acid and indoxyl. In the presence of oxygen, the liberated
indoxyl spontaneously oxidizes to form indigo, a dark blue to blue-violet chromogenic
compound.[4][10] The development of this distinct color within a short incubation period
provides a positive result for the presumptive identification of M. catarrhalis.[4]

Data Presentation

The butyrate esterase test using 3-indoxyl butyrate is a highly specific and sensitive method
for the differentiation of Moraxella catarrhalis from Neisseria species.
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Results
Moraxella B
) 47 All positive 100% -
catarrhalis
Neisseria spp. 89 All negative - 100%

Data from a study evaluating a fluorogenic spot method for detecting butyrate esterase.[3][6]

Mandatory Visualizations
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Caption: Enzymatic hydrolysis of 3-indoxyl butyrate by M. catarrhalis.
Experimental Workflow for M. catarrhalis Identification

Experimental Workflow for M. catarrhalis Identification
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Caption: Step-by-step workflow for the butyrate disk test.

Experimental Protocols
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Presumptive ldentification of Moraxella catarrhalis using the Butyrate Disk Test

This protocol details the procedure for performing a rapid qualitative test for the detection of
butyrate esterase to aid in the presumptive identification of Moraxella catarrhalis.

Materials:

o Butyrate disks impregnated with 3-indoxyl butyrate

» Sterile wooden applicator sticks or bacteriologic loops

e Glass microscope slides

e Deionized or distilled water

» Positive control: Moraxella catarrhalis (e.g., ATCC 25240)

» Negative control: Neisseria gonorrhoeae (e.g., ATCC 43069)
e Timer

Procedure:

e Preparation:

o Using aseptic technique, remove a single butyrate disk from the vial and place it on a
clean, dry glass microscope slide.

o Add one drop of deionized or distilled water to the disk to moisten it. A slight excess of
water on the disk is acceptable.[1]

¢ |noculation:

o From a pure culture (18-24 hours old) of a suspected oxidase-positive, Gram-negative
diplococcus, use a sterile wooden applicator stick or loop to pick up several colonies. A
heavy, visible inoculum is required.[11]

o Smear the inoculum onto the surface of the moistened butyrate disk.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1202316?utm_src=pdf-body
https://microbenotes.com/butyrate-disk-test-principle-procedure-and-result-interpretation/
https://hardydiagnostics.com/media/assets/product/documents/CatScreen.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Incubation:
o Incubate the slide at room temperature (15-30°C) for up to 5 minutes.[1][11]
 Interpretation of Results:

o Positive Result: The development of a blue to blue-violet color within the 5-minute
incubation period indicates the presence of butyrate esterase activity and is a presumptive
positive identification for Moraxella catarrhalis.[1][10]

o Negative Result: The absence of a color change (the disk remains colorless or its original
color) within the 5-minute incubation period indicates a negative result.[1]

Quality Control:

o Perform quality control with each new lot of butyrate disks and on each day of use.

» Positive Control:Moraxella catarrhalis should yield a positive (blue) result.

¢ Negative Control:Neisseria gonorrhoeae should yield a negative (no color change) result.
Limitations of the Procedure:

e The test should be read within the 5-minute timeframe, as longer incubation may lead to
false-positive results.[1][11]

o A false-negative result may occur if the inoculum is too light.[11]

» This test is for the presumptive identification of M. catarrhalis. For a definitive identification, it
should be used in conjunction with other tests, such as colony morphology, Gram stain, and
oxidase test.[1][10]

e Some other organisms, such as certain staphylococci and pseudomonads, may also
produce butyrate esterase. Therefore, the test should only be performed on oxidase-positive,
Gram-negative diplococci.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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